Cas no 439084-99-8 (1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-)
439084-99-8 structure
Product Name:1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-
CAS No:439084-99-8
MF:C13H25NO2
MW:227.343104124069
CID:327249
PubChem ID:12043148
Update Time:2025-04-19
1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
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- 1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-
- 1-Piperidinecarboxylicacid,3-ethyl-2-methyl-,1,1-dimethylethylester,(2R,3R)-(9CI)
- 439084-99-8
-
- Inchi: 1S/C13H25NO2/c1-6-11-8-7-9-14(10(11)2)12(15)16-13(3,4)5/h10-11H,6-9H2,1-5H3/t10-,11-/m1/s1
- InChI Key: LNTZIGGIYHQQSO-GHMZBOCLSA-N
- SMILES: O(C(C)(C)C)C(N1CCC[C@@H](CC)[C@H]1C)=O
Computed Properties
- Exact Mass: 227.188529040g/mol
- Monoisotopic Mass: 227.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.5Ų
1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
439084-99-8 (1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-) Related Products
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